7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane

• IUPAC Name: [9-(2-cyclohexylethyl)-2,9-diazaspiro[4.5]decan-2-yl]-(1-oxidopyridin-1-ium-4-yl)methanone
• InChI: InChI=1S/C22H33N3O2/c26-21(20-8-14-25(27)15-9-20)24-16-11-22(18-24)10-4-12-23(17-22)13-7-19-5-2-1-3-6-19/h8-9,14-15,19H,1-7,10-13,16-18H2
• InChI Key: IBIHVJBYWHVRBZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCN2CCCC3(C2)CCN(C3)C(=O)C4=CC=[N+](C=C4)[O-]
• Molecular Formula: C22H33N3O2
• Molecular Weight: 371.5 g/mol

Description

7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane, also known as J147, is a synthetic compound that has shown potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. It was first developed by scientists at the Salk Institute for Biological Studies in California and has since been the focus of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane is not fully understood, but it is thought to work by increasing the production of proteins that protect against oxidative stress and inflammation in the brain. It may also increase the production of new neurons and synapses, which can help to improve cognitive function.
Biochemical and Physiological Effects:
7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane has been shown to have several biochemical and physiological effects, including reducing inflammation and oxidative stress in the brain, increasing the production of new neurons and synapses, and improving memory and cognitive function. It may also have anti-aging effects by increasing the lifespan of cells.

Advantages and Limitations for Lab Experiments

One advantage of using 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane in lab experiments is that it has shown promising results in treating neurodegenerative diseases, making it a potentially useful tool for studying these conditions. However, one limitation is that the compound is complex to synthesize and may be expensive to produce in large quantities.

Future Directions

There are several future directions for research on 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane, including:
1. Further studies to elucidate the exact mechanism of action of the compound.
2. Clinical trials to test the safety and efficacy of 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane in humans with neurodegenerative diseases.
3. Studies to investigate the potential of 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane in treating other conditions, such as traumatic brain injury and stroke.
4. Studies to optimize the synthesis of 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane and reduce the cost of production.
5. Investigations into the potential of 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane as an anti-aging compound.
In conclusion, 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane is a synthetic compound that has shown potential in treating neurodegenerative diseases. It has been the subject of numerous scientific studies, which have demonstrated its ability to improve memory and cognitive function, protect against neurotoxicity and inflammation, and increase the production of new neurons and synapses. While there are some limitations to using 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane in lab experiments, it remains a promising tool for studying and treating neurodegenerative diseases.

Synthesis Methods

The synthesis of 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane involves several steps, including the reaction of isonicotinic acid with cyclohexanone to form a ketone intermediate, which is then reacted with an amine and an aldehyde to form the final product. The process is complex and requires careful control of reaction conditions to ensure a high yield and purity of the compound.

Scientific Research Applications

7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane has been the subject of several scientific studies, which have shown promising results in treating neurodegenerative diseases. One study published in the journal Aging found that 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane improved memory and cognitive function in mice with Alzheimer's disease. Another study published in the journal Neuropharmacology found that 7-(2-cyclohexylethyl)-2-(1-oxidoisonicotinoyl)-2,7-diazaspiro[4.5]decane protected against neurotoxicity and inflammation in a mouse model of Parkinson's disease.